Cas no 1184003-54-0 (2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde)

• Product Name: 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde
• CAS No: 1184003-54-0
• MF: C₈H₅NOS₂
• MW: 195.261399030685
• CID: 4575941
• PubChem ID: 45792165
• Update Time: 2025-05-26

2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde

• Inchi： 1S/C8H5NOS2/c10-3-7-5-12-8(9-7)6-1-2-11-4-6/h1-5H
• InChI Key： QXHCPMXMQIOHLG-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)N=C1C1C=CSC=1

Computed Properties

• Exact Mass: 194.98125613g/mol
• Monoisotopic Mass: 194.98125613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 86.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde

Introduction to 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde (CAS No: 1184003-54-0)

2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde, identified by the CAS number 1184003-54-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates a thiophene ring linked to a thiazole core, with an aldehyde functional group at the 4-position, which makes it a versatile scaffold for further chemical modifications and biological evaluations.

The significance of 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde lies in its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. The presence of both the thiophene and thiazole moieties provides multiple sites for interaction with biological targets, making it an attractive candidate for drug discovery programs. In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from thiazole derivatives due to their demonstrated efficacy against various diseases, including infectious diseases, inflammation, and cancer.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde with high precision. These computational studies have highlighted its potential as an inhibitor of certain enzymes and receptors involved in pathogenic processes. For instance, studies suggest that derivatives of this compound may interfere with the activity of enzymes such as kinases and proteases, which are often overexpressed in cancer cells. Additionally, the aldehyde group in its structure allows for further derivatization into Schiff bases or other functionalized molecules, expanding its utility in medicinal chemistry.

The synthesis of 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between thiophene derivatives and thiazole precursors, followed by functional group transformations such as formylation at the 4-position. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce this compound on a larger scale for research purposes.

In the realm of drug discovery, 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde has been investigated for its antimicrobial properties. Preliminary studies have shown that certain derivatives exhibit promising activity against Gram-positive bacteria and fungi. This is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed. The structural features of this compound contribute to its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.

The role of thiazole derivatives in treating neurological disorders cannot be overstated. Research indicates that compounds incorporating thiazole moieties may modulate neurotransmitter systems and have neuroprotective effects. While 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde itself has not been extensively studied in this context, its structural analogs have shown potential in preclinical models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further exploration into its pharmacological profile could uncover new therapeutic avenues for neurological conditions.

Advances in green chemistry have also influenced the synthesis of 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde, emphasizing sustainable practices that minimize waste and hazardous byproducts. Catalytic methods using transition metals have been particularly effective in facilitating key transformations while reducing environmental impact. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The development of novel analytical techniques has enhanced our ability to study the properties of 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde at a molecular level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide detailed insights into its structure and conformational behavior. These tools are essential for understanding how the compound interacts with biological targets and for optimizing its pharmacological properties.

The future directions for research on 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde include exploring its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Thiazole derivatives have shown promise in modulating inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) enzymes or lipoxygenase (LOX) enzymes. Further studies could elucidate whether this compound or its derivatives can serve as lead candidates for anti-inflammatory therapies.

Another exciting avenue is the investigation of 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde as a photosensitizer or photocatalyst in photodynamic therapy (PDT). PDT involves using light-sensitive compounds to generate reactive oxygen species that selectively destroy target cells. Thiazole-based photosensitizers have shown efficacy in treating various cancers and infections when combined with appropriate light sources. The unique electronic properties of this compound make it a candidate for developing next-generation PDT agents.

The role of computational biology in understanding the mechanism of action of 2-(thiophen-3-yl)-1,3-thiazole-4-carbaldehyde cannot be ignored. High-throughput virtual screening (HTVS) has enabled researchers to rapidly evaluate thousands of compounds against biological targets before conducting wet-lab experiments. This approach has significantly accelerated drug discovery pipelines by identifying promising candidates early on. By integrating experimental data with computational predictions, scientists can gain deeper insights into how this compound interacts with its intended targets.

In conclusion,2-(thiophen-3-yli)-1H/thiazo[5'6'd]pyridine 4-carboxaldehyde, known by CAS No: 1184003540 is not just another heterocyclic compound but represents a significant advancement towards developing novel therapeutic agents across multiple disease areas including cancer treatment infectious diseases inflammation neurodegenerative disorders etc., Its unique structural features offer multiple opportunities for further chemical modifications while maintaining strong biological activity making it an invaluable asset within pharmaceutical research communities worldwide.